Cas no 1807027-99-1 (4-Bromo-3-chloromethyl-2-methylpyridine)

• Product Name: 4-Bromo-3-chloromethyl-2-methylpyridine
• CAS No: 1807027-99-1
• MF: C₇H₇BrClN
• MW: 220.494179964066
• CID: 4900261
• Update Time: 2025-05-19

4-Bromo-3-chloromethyl-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-chloromethyl-2-methylpyridine

• Inchi： 1S/C7H7BrClN/c1-5-6(4-9)7(8)2-3-10-5/h2-3H,4H2,1H3
• InChI Key： ACYBQDBQWDTWMA-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-3-chloromethyl-2-methylpyridine

Comprehensive Overview of 4-Bromo-3-chloromethyl-2-methylpyridine (CAS No. 1807027-99-1)

4-Bromo-3-chloromethyl-2-methylpyridine (CAS No. 1807027-99-1) is a halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromine and chloromethyl substituents, serves as a versatile intermediate in organic synthesis. Its molecular structure, featuring a pyridine ring, makes it a valuable building block for designing bioactive molecules. Researchers often explore its reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations to create complex architectures.

The growing interest in heterocyclic compounds like 4-Bromo-3-chloromethyl-2-methylpyridine stems from their role in drug discovery. With the rise of targeted therapies and small-molecule inhibitors, this compound has gained attention for its potential in modulating enzyme activity or protein-protein interactions. Its halogenated properties also align with trends in sustainable chemistry, as researchers seek efficient methods for functional group transformations under mild conditions.

In agrochemical applications, 4-Bromo-3-chloromethyl-2-methylpyridine contributes to the development of novel crop protection agents. Its structural motifs are found in herbicides and fungicides, addressing global challenges like pest resistance and food security. The compound’s stability and reactivity make it a candidate for optimizing formulations that balance efficacy and environmental safety.

Synthetic routes to 4-Bromo-3-chloromethyl-2-methylpyridine often involve halogenation and alkylation steps, with yields optimized through modern catalytic techniques. Analytical methods such as HPLC and NMR ensure purity, critical for downstream applications. Recent advancements in flow chemistry and green solvents have further refined its production, reducing waste and energy consumption.

From a commercial perspective, demand for 4-Bromo-3-chloromethyl-2-methylpyridine is driven by its utility in high-value intermediates. Suppliers emphasize batch-to-batch consistency and regulatory compliance, catering to industries requiring stringent quality control. Storage recommendations typically highlight protection from moisture and light to maintain stability.

Future research may explore 4-Bromo-3-chloromethyl-2-methylpyridine in bioconjugation or material science, expanding its scope beyond traditional domains. Collaborative efforts between academia and industry could unlock novel applications, reinforcing its importance in synthetic chemistry.